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Compound of Interest

Compound Name: 1,4-Difluorobutane

Cat. No.: B1293371 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals Subject: 1,4-
Difluorobutane (CAS: 372-90-7)

This document provides a detailed overview of the core physical properties of 1,4-
Difluorobutane, a fluorinated alkane. An understanding of these properties is critical for its

application in various laboratory and industrial settings, including its potential use as a solvent,

refrigerant, or intermediate in organic synthesis.[1] The data and methodologies presented

herein are compiled to support research and development activities.

Core Physical Properties
The primary physical characteristics of 1,4-Difluorobutane are its boiling point and density.

These properties are fundamental to its handling, purification, and application. 1,4-
Difluorobutane is a colorless liquid with a characteristic odor.[1]

Data Summary
The experimentally determined values for the boiling point and density of 1,4-Difluorobutane
are summarized in the table below. Variations in reported boiling points can be attributed to

differences in experimental conditions, particularly atmospheric pressure.
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Physical Property Value Notes

Boiling Point 77 °C
Not specified at a particular

pressure.[2]

77.8 °C
Not specified at a particular

pressure.[3]

80 °C at 760 mmHg.[4]

Density 0.892 g/cm³
Not specified at a particular

temperature.[4]

Molecular Formula C₄H₈F₂ [4][5]

Molecular Weight 94.10 g/mol [2][6]

Experimental Protocols
The determination of boiling point and density requires precise and standardized

methodologies to ensure accuracy and reproducibility. The following sections detail common

experimental protocols applicable to the characterization of 1,4-Difluorobutane.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For haloalkanes, boiling points are influenced by the strength of intermolecular forces

(dipole-dipole interactions and van der Waals forces), which are greater than in their parent

hydrocarbons due to higher polarity and molecular mass.[7] The boiling points of alkyl halides

generally decrease in the order: RI > RBr > RCl > RF for the same alkyl group.[8]

Method 1: Simple Distillation

This method is suitable for determining the boiling point of a pure liquid and requires a sample

volume of at least 5 mL.[9]

Apparatus Setup: A distillation flask is filled with the liquid sample (e.g., 1,4-Difluorobutane)

and a few boiling chips to ensure smooth boiling. The flask is connected to a condenser, and

a thermometer is positioned so that its bulb is just below the side arm leading to the
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condenser.[10] This placement ensures the measurement of the vapor temperature as it

passes into the condenser, which corresponds to the boiling point at the given pressure.[10]

Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the

thermometer bulb, and then enters the condenser where it is cooled and collected as

distillate.

Data Recording: The temperature is recorded when it becomes constant. This stable

temperature reading is the boiling point of the liquid. The atmospheric pressure should also

be recorded.[9][10]

Method 2: Thiele Tube Method

This micro-method is advantageous when only a small amount of sample (<0.5 mL) is

available.[10]

Sample Preparation: A small amount of 1,4-Difluorobutane is placed in a small test tube

(Durham tube). A capillary tube, sealed at one end, is placed inside the test tube with its

open end down.[10]

Apparatus Setup: The test tube assembly is attached to a thermometer with a rubber band,

ensuring the sample is level with the thermometer bulb. This entire setup is then immersed in

a Thiele tube containing a high-boiling-point oil (e.g., mineral oil).[10]

Heating and Observation: The side arm of the Thiele tube is heated gently. As the

temperature rises, air trapped in the capillary tube will slowly bubble out. When the boiling

point of the sample is reached, a continuous and rapid stream of bubbles will emerge from

the capillary tube.[10]

Data Recording: The heat source is removed, and the apparatus is allowed to cool. The

boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.
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Preparation

Method 1: Distillation Method 2: Thiele Tube
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Caption: General workflow for experimental boiling point determination.
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Density Determination
Density is a fundamental physical property that increases for haloalkanes with the increasing

atomic mass of the halogen atom (F < Cl < Br < I).[7][11] Polychlorinated derivatives are

typically denser than water.[8]

Method: Pycnometer Method

This method provides a highly accurate means of determining the density of a liquid by

precisely measuring a known volume of it.

Preparation: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it) is thoroughly cleaned, dried, and weighed accurately (m₁).

Sample Measurement: The pycnometer is filled with 1,4-Difluorobutane. The stopper is

carefully inserted, ensuring any excess liquid is expelled through the capillary, and the

exterior is wiped dry. The filled pycnometer is then weighed (m₂).

Reference Measurement: The process is repeated with a reference liquid of known density at

the same temperature, typically deionized water. The pycnometer is emptied, cleaned, dried,

filled with water, and weighed (m₃).

Calculation: The density of the sample (ρₛ) is calculated using the following formula: ρₛ =

[(m₂ - m₁) / (m₃ - m₁)] * ρᵣ where ρᵣ is the known density of the reference liquid (water) at the

experimental temperature.
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Density Determination Workflow

1. Weigh Clean, Dry Pycnometer
(m1)

2. Fill with 1,4-Difluorobutane
and Weigh (m2)

Calculate Mass of Sample
(m_sample = m2 - m1)

Calculate Mass of Reference
(m_ref = m3 - m1)

3. Clean and Dry Pycnometer

4. Fill with Reference Liquid
(e.g., Water) and Weigh (m3)

5. Record Temperature (T)

Calculate Density
ρ = (m_sample / m_ref) * ρ_ref(T)

Final Density Value
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Caption: General workflow for liquid density determination using a pycnometer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1293371?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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